Cas no 1881328-92-2 (Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate)

• Product Name: Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate
• CAS No: 1881328-92-2
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 4626608
• Update Time: 2025-06-25

Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-(4-BROMO-3-CHLORO-2-METHYLPHENYL)CARBAMATE
• Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate

• Inchi： 1S/C12H15BrClNO2/c1-7-9(6-5-8(13)10(7)14)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： ZSPCPNSTLROHKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1Cl)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3

Additional information on Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate

Comprehensive Overview of Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate (CAS No. 1881328-92-2)

Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate, with the CAS number 1881328-92-2, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in synthetic chemistry. The presence of bromo, chloro, and methyl substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity intermediates like Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate has surged, driven by advancements in drug discovery and crop protection technologies. Researchers are particularly interested in its potential applications in small molecule therapeutics and pesticide development. The compound's unique structural features allow for precise modifications, enabling the creation of targeted bioactive molecules.

One of the most frequently asked questions about CAS 1881328-92-2 revolves around its synthetic routes and scalability. Industrial chemists often explore cost-effective synthesis methods to produce this compound in large quantities without compromising purity. Additionally, the compound's stability under various conditions is a critical factor for its storage and transportation, which is a common concern among suppliers and end-users.

The pharmaceutical industry has shown significant interest in Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate due to its potential as a building block for kinase inhibitors. Kinase inhibitors are a hot topic in cancer research, and this compound's ability to serve as a precursor in their synthesis has garnered attention. Moreover, its role in agrochemical formulations is being investigated, particularly in the development of next-generation herbicides and fungicides.

From an environmental perspective, the biodegradability and ecotoxicological profile of CAS 1881328-92-2 are under scrutiny. Regulatory bodies and environmental scientists are keen to understand its long-term impact on ecosystems, especially when used in agricultural applications. This aligns with the growing trend of green chemistry, where sustainable and eco-friendly compounds are prioritized.

In the realm of analytical chemistry, Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's identity, purity, and quality, which are paramount for research and industrial applications. The availability of certified reference standards for this compound further facilitates its use in quality control laboratories.

Another area of interest is the compound's patent landscape. With the rise of intellectual property awareness, many researchers and companies are exploring the patentability of derivatives and applications of Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate. This is particularly relevant in the competitive pharmaceutical sector, where novel intermediates can provide a strategic advantage.

Looking ahead, the future of CAS 1881328-92-2 appears promising, with ongoing research into its multifunctional applications. Whether in medicinal chemistry or agrochemical innovation, this compound continues to play a pivotal role. As the scientific community delves deeper into its properties and potential, Tert-butyl N-(4-bromo-3-chloro-2-methylphenyl)carbamate is poised to remain a key player in the advancement of specialty chemicals.